Cas no 2309-48-0 (1,3-Di-2-thienyl-2-propen-1-one)

1,3-Di-2-thienyl-2-propen-1-one is a conjugated organic compound featuring a central propenone core flanked by two thienyl groups. This structure imparts significant electronic and optical properties, making it valuable in materials science and organic electronics. Its extended π-conjugation enhances charge transport characteristics, which is beneficial for applications in organic semiconductors, photovoltaic devices, and nonlinear optical materials. The compound's rigid, planar geometry also contributes to its stability and suitability for thin-film deposition. Additionally, its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial applications. This compound is particularly relevant in the development of advanced optoelectronic and photonic materials.
1,3-Di-2-thienyl-2-propen-1-one structure
2309-48-0 structure
Product Name:1,3-Di-2-thienyl-2-propen-1-one
CAS No:2309-48-0
MF:C11H8OS2
MW:220.310620307922
MDL:MFCD00014530
CID:84239
PubChem ID:5463038
Update Time:2025-06-07

1,3-Di-2-thienyl-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-Di-2-thienyl-2-propen-1-one
    • 1,3-di-2-Thienyl-2-propene-1-one
    • 1,3-di-thiophen-2-yl-propenone
    • 2-Propen-1-one,1,3-di-2-thienyl
    • Einecs 218-993-6
    • IFLAB-BB F0415-0041
    • 1,3-di-(2-Thienyl)-2-propen-1-one
    • D73484
    • (E)-1,3-di(thiophen-2-yl)prop-2-en-1-one
    • 42811-88-1
    • MFCD00014530
    • 2309-48-0
    • NSC 54863
    • 2-Propen-1-one,1,3-di-2-thienyl-
    • A816816
    • 1,3-Dithienyl-2-propen-1-one
    • NSC54863
    • WCAGHDMFZMUUPQ-AATRIKPKSA-N
    • Z46041951
    • CS-0067677
    • (E)-1,3-dithiophen-2-ylprop-2-en-1-one
    • (E)-1,3-Di-thiophen-2-yl-propenone
    • F0415-0041
    • AKOS000492845
    • 2-Propen-1-one, 1,3-di-2-thienyl-
    • CS-15930
    • 1,3-Di(thiophen-2-yl)prop-2-en-1-one
    • (E)-1,3-bis(2-thienyl)prop-2-en-1-one
    • (2E)-1,3-di(2-thienyl)-2-propen-1-one
    • AS-61584
    • MLS002667710
    • 1,3-bis(thiophen-2-yl)prop-2-en-1-one
    • BDBM50145509
    • CHEMBL88104
    • (2E)-1,3-bis(thiophen-2-yl)prop-2-en-1-one
    • (E)-1, 3-dithiophen-2-ylprop-2-en-1-one
    • NSC-54863
    • (E)-1,3-dithiophen-2-yl-prop-2-en-1-one
    • STK023253
    • (2E)-1,3-di(thiophen-2-yl)prop-2-en-1-one
    • MDL： MFCD00014530
    • Inchi： 1S/C11H8OS2/c12-10(11-4-2-8-14-11)6-5-9-3-1-7-13-9/h1-8H/b6-5+
    • InChI Key： WCAGHDMFZMUUPQ-AATRIKPKSA-N
    • SMILES： S1C=CC=C1C(/C=C/C1=CC=CS1)=O
    • BRN： 143294

Computed Properties

  • Exact Mass: 220.00200
  • Monoisotopic Mass: 220.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Yellow or brown crystalline powder
  • Density: 1.305
  • Melting Point: 98-100°C
  • Boiling Point: 365.1 °C at 760 mmHg
  • Flash Point: 174.6 °C
  • Refractive Index: 1.681
  • PSA: 73.55000
  • LogP: 3.70570
  • Solubility: Insoluble

1,3-Di-2-thienyl-2-propen-1-one Security Information

1,3-Di-2-thienyl-2-propen-1-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Di-2-thienyl-2-propen-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D764245-5g
2-Propen-1-one, 1,3-di-2-thienyl-
 2309-48-0 98+%
5g
 $195 2023-09-04
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L00857-5g
1,3-Di-2-thienyl-2-propen-1-one, 98+%
 2309-48-0 98+%
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L00857-25g
1,3-Di-2-thienyl-2-propen-1-one, 98+%
 2309-48-0 98+%
25g
 ￥3924.00 2023-02-09
Cooke Chemical
F697629-5g
1,3-Di-2-thienyl-2-propen-1-one
 2309-48-0 98+
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 RMB 881.60 2025-02-21
Cooke Chemical
F697629-25g
1,3-Di-2-thienyl-2-propen-1-one
 2309-48-0 98+
25g
 RMB 3139.20 2025-02-21
A2B Chem LLC
AB21845-5g
2-Propen-1-one, 1,3-di-2-thienyl-
 2309-48-0 ≥98%
5g
 $220.00 2023-12-31
A2B Chem LLC
AB21845-25g
2-Propen-1-one, 1,3-di-2-thienyl-
 2309-48-0 ≥98%
25g
 $386.00 2023-12-31
Ambeed
A641194-25g
1,3-Di(thiophen-2-yl)prop-2-en-1-one
 2309-48-0 95+%
25g
 $419.0 2024-04-21

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